Cas no 62457-35-6 (1-(3,4,5,6-Tetrahydrophthalimido)-2,3-dihydroxypropane)

1-(3,4,5,6-Tetrahydrophthalimido)-2,3-dihydroxypropane Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,3-dihydroxypropyl)-
• 1-(3,4,5,6-Tetrahydrophthalimido)-2,3-dihydroxypropane
• 2-(2,3-dihydroxypropyl)isoindole-1,3-dione
• 2-(2,3-dihydroxypropyl)isoindoline-1,3-dione
• AKOS009029248
• 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione
• 62457-35-6
• SCHEMBL5798484
• DTXSID40524215
• SB65744
• DB-291606
• 3-Phthalimidylpropane-1,2-diol
• 2-(2,3-Dihydroxypropyl)isoindoline-1,3-dione
• +Expand

• InChIKey： GUUVCKWUQHAMTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11NO4/c13-6-7(14)5-12-10(15)8-3-1-2-4-9(8)11(12)16/h1-4,7,13-14H,5-6H2
• SMILES： C1=CC=C2C(=C1)C(=O)N(C2=O)CC(CO)O

Computed Properties

• Exact Mass: 221.06883
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.06880783g/mol
• Heavy Atom Count: 16
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84